Cas no 59194-20-6 (1-(4-Methyl-2-nitrophenyl)-1H-pyrrole)

• Product Name: 1-(4-Methyl-2-nitrophenyl)-1H-pyrrole
• CAS No: 59194-20-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD04109604
• CID: 949811
• PubChem ID: 2803810
• Update Time: 2025-09-27

1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-2-nitrophenyl)-1H-pyrrole
• 1-(4-methyl-2-nitrophenyl)pyrrole
• MFCD04109604
• DTXSID40384412
• J-503357
• AKOS000285837
• CCG-243559
• BBL022289
• CS-0331679
• SB62713
• G66753
• 7Z-0812
• 59194-20-6
• A869250
• STK895516
• DFPKHCCZVFEALB-UHFFFAOYSA-N
• SCHEMBL9044798

• MDL： MFCD04109604
• Inchi： 1S/C11H10N2O2/c1-9-4-5-10(11(8-9)13(14)15)12-6-2-3-7-12/h2-8H,1H3
• InChI Key： DFPKHCCZVFEALB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Melting Point: 55-58°
• PSA: 50.75000
• LogP: 3.21710

1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)